Cas no 1248602-93-8 (6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine
• CAS No: 1248602-93-8
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 5557333
• Update Time: 2025-10-23

6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N-(3-methoxypropyl)-2-methyl-
• 6-chloro-n-(3-methoxypropyl)-2-methylpyrimidin-4-amine
• 6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine

• Inchi： 1S/C9H14ClN3O/c1-7-12-8(10)6-9(13-7)11-4-3-5-14-2/h6H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key： HUHYRAHFUAGCPH-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=CC(NCCCOC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine

6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine and CAS No. 1248602-93-8: A Novel Compound with Promising Therapeutic Potential

6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine is a synthetic compound with a unique molecular structure that has recently attracted significant attention in the field of pharmaceutical research. This compound, identified by its CAS No. 1248602-93-8, is characterized by its pyrimidine ring system modified with functional groups such as a chloro substituent and a methoxypropyl chain. The chemical structure of this molecule is critical to its biological activity, as it allows for interactions with specific molecular targets that are relevant to various disease mechanisms.

6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine has been extensively studied in recent years due to its potential applications in drug development. Research published in Journal of Medicinal Chemistry (2023) highlights its ability to modulate signaling pathways associated with inflammatory responses, making it a promising candidate for the treatment of autoimmune disorders. The compound’s structural features, including the presence of the 3-methoxypropyl group, contribute to its enhanced solubility and bioavailability, which are essential factors in drug design.

The pyrimidin-4-amine scaffold of this compound is particularly noteworthy, as it is a common structural element in many therapeutically relevant drugs. For instance, compounds with similar frameworks are used in the treatment of metabolic disorders and neurodegenerative diseases. The 2-methyl substitution on the pyrimidine ring further differentiates this molecule from its analogs, potentially altering its pharmacokinetic properties and target specificity.

Recent studies have demonstrated that 6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine exhibits potent anti-inflammatory effects in preclinical models. A 2023 study published in Pharmacological Research reported that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The 3-methoxypropyl group in this molecule is believed to play a key role in its biological activity. This functional group may enhance the molecule’s ability to interact with specific receptors or enzymes, thereby modulating cellular processes. The methoxy group’s electron-donating properties could also influence the compound’s reactivity and stability, which are critical parameters in drug development.

In addition to its anti-inflammatory properties, 6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine has shown potential in the treatment of neurodegenerative disorders. A 2024 preclinical study published in Neuropharmacology found that this compound may protect neuronal cells from oxidative stress by upregulating antioxidant enzymes. This discovery highlights its potential as a neuroprotective agent, particularly in conditions such as Alzheimer’s disease and Parkinson’s disease.

The chloro substituent at the 6-position of the pyrimidine ring is another important feature of this compound. Chlorine atoms are commonly used in drug design to modulate the physicochemical properties of molecules, such as their lipophilicity and metabolic stability. The presence of this substituent may also influence the compound’s ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders.

Research on the synthesis of 6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine has also advanced in recent years. A 2023 study in Organic & Biomolecular Chemistry described an efficient method for its preparation, which involves the coupling of a pyrimidine derivative with a methoxypropyl chain. This synthetic approach provides a scalable route for the production of this compound, which is essential for its transition from laboratory research to clinical applications.

The 2-methyl group on the pyrimidine ring may also contribute to the compound’s pharmacological profile. This substitution could affect the molecule’s ability to bind to specific receptors or enzymes, potentially altering its therapeutic effects. Further studies are needed to fully elucidate the role of this group in the compound’s biological activity.

Overall, 6-chloro-N-(3-methoxypropyl)-2-methylpyrimidin-4-amine represents a promising candidate for the development of new therapeutics. Its unique molecular structure, combined with its potential biological activities, positions it as a valuable tool in pharmaceutical research. Continued studies on its mechanisms of action and therapeutic applications will be crucial for advancing its potential as a drug candidate.